Methyl 2-(acetyloxy)-4-bromo-5-(bromomethyl)benzoate

• Molecular Formula: C11H10Br2O4
• Molecular Weight: 366.00 g/mol
• IUPAC Name: methyl 2-acetyloxy-4-bromo-5-(bromomethyl)benzoate
• InChI: InChI=1S/C11H10Br2O4/c1-6(14)17-10-4-9(13)7(5-12)3-8(10)11(15)16-2/h3-4H,5H2,1-2H3
• InChI Key: ZRXHVBYDFRKOMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C(=C1)Br)CBr)C(=O)OC

Description

Methyl 2-(acetyloxy)-4-bromo-5-(bromomethyl)benzoate is a useful research compound. Its molecular formula is C11H10Br2O4 and its molecular weight is 366.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(acetyloxy)-4-bromo-5-methylbenzoate (may be prepared as described in Description 15; 705 mg, 2.46 mmol) in carbon tetrachloride (10 ml) was added NBS (437 mg, 2.46 mmol) and benzoyl peroxide (47.6 mg, 0.15 mmol). The solution was heated at 85° C. overnight, cooled and the solvent was removed in vacuo to give a residue. Purification by column chromatography (SiO2, 6:1 cyclohexane/ethyl acetate) yielded the title compound as an oil. 741 mg.